Cas no 820960-43-8 (Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride)

Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride structure
820960-43-8 structure
Product Name:Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride
CAS No:820960-43-8
MF:C12H11ClF3NS
MW:293.735651254654
CID:699522
PubChem ID:23614499
Update Time:2025-04-19

Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-, hydrochloride
    • 4,5-dimethyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole,hydrochloride
    • DTXSID70635166
    • 820960-43-8
    • 4,5-Dimethyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole--hydrogen chloride (1/1)
    • 4,5-Dimethyl-2-(4-trifluoromethyl-phenyl)-thiazole hydrochloride
    • SCHEMBL5017253
    • Inchi: 1S/C12H10F3NS.ClH/c1-7-8(2)17-11(16-7)9-3-5-10(6-4-9)12(13,14)15;/h3-6H,1-2H3;1H
    • InChI Key: LSOHZGHTNLLABA-UHFFFAOYSA-N
    • SMILES: Cl.S1C(C)=C(C)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 293.0252827g/mol
  • Monoisotopic Mass: 293.0252827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
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